Cas no 86549-01-1 (2-Anthracenenonanoicacid, q-oxo-, methyl ester)

2-Anthracenenonanoicacid, q-oxo-, methyl ester structure
86549-01-1 structure
Product Name:2-Anthracenenonanoicacid, q-oxo-, methyl ester
CAS No:86549-01-1
MF:C24H26O3
MW:362.461447238922
CID:723641
PubChem ID:135764
Update Time:2025-04-19

2-Anthracenenonanoicacid, q-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Anthracenenonanoicacid, q-oxo-, methyl ester
    • methyl 9-anthracen-2-yl-9-oxononanoate
    • methyl-8-(2-anthroyl)octanoate
    • M-8-AO
    • DTXSID60235659
    • AKOS040753033
    • 86549-01-1
    • Inchi: 1S/C24H26O3/c1-27-24(26)12-6-4-2-3-5-11-23(25)21-14-13-20-15-18-9-7-8-10-19(18)16-22(20)17-21/h7-10,13-17H,2-6,11-12H2,1H3
    • InChI Key: FWIDJHQXFRDZQO-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC2C=C3C=CC=CC3=CC=2C=1)CCCCCCCC(=O)OC

Computed Properties

  • Exact Mass: 362.18819469g/mol
  • Monoisotopic Mass: 362.18819469g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 10
  • Complexity: 486
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 43.4Ų
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